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Abstract
Isopropyl valerate, also known as isopropyl pentanoate, is an ester characterized by its

distinct fruity aroma, reminiscent of apples and pineapple. This property makes it a valuable

compound in the flavor and fragrance industries. Beyond its sensory characteristics, a thorough

understanding of its chemical and physical properties is essential for its application in research,

development, and quality control. This technical guide provides a comprehensive overview of

the core chemical properties of isopropyl valerate, detailed experimental protocols for its

synthesis and analysis, and a summary of its safety and reactivity profile.

Chemical Identity and Physical Properties
Isopropyl valerate is a colorless liquid with the molecular formula C₈H₁₆O₂.[1][2] Its identity is

well-defined by various chemical identifiers and it possesses a specific set of physical

properties that are crucial for its handling, formulation, and application.

Table 1: Chemical Identifiers for Isopropyl Valerate
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Identifier Value

IUPAC Name propan-2-yl pentanoate[2]

Synonyms
Isopropyl pentanoate, Valeric acid, isopropyl

ester[1][2]

CAS Number 18362-97-5[1][2]

Molecular Formula C₈H₁₆O₂[1][2]

Molecular Weight 144.21 g/mol [1][2]

InChIKey OCAIYHCKLADPEG-UHFFFAOYSA-N[3]

SMILES CCCCC(=O)OC(C)C[4]

Table 2: Physical and Chemical Properties of Isopropyl Valerate

Property Value

Appearance Colorless clear liquid

Odor Fruity, apple, pineapple[4]

Boiling Point 162.84°C (estimate)[1]

Melting Point -63.35°C (estimate)[1]

Density 0.855 - 0.861 g/cm³ @ 25°C[5]

Flash Point 46.7 °C[1]

Vapor Pressure 2.91 mmHg @ 25°C[1]

Refractive Index 1.398 - 1.404 @ 20°C[5]

Solubility Soluble in ethanol, methanol, isopropanol[4]

XLogP3-AA 2.3[2][4]

Synthesis and Reactivity
Synthesis via Fischer Esterification
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Isopropyl valerate is commonly synthesized via the Fischer esterification of valeric acid with

isopropanol, using a strong acid catalyst such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid

(p-TsOH).[6] This is a reversible reaction where the equilibrium is driven towards the product by

using an excess of one reactant (typically the alcohol) or by removing water as it is formed.[6]
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A generalized workflow for the synthesis of isopropyl valerate.
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Reactivity Profile
As an ester, isopropyl valerate is susceptible to hydrolysis back to valeric acid and

isopropanol, a reaction catalyzed by both acids and bases. It can react vigorously with strong

oxidizing agents, strong acids, and strong bases.[7] The ester functional group is the primary

site of reactivity.

Experimental Protocols
Protocol for Synthesis: Fischer Esterification
This protocol is a representative procedure for the synthesis of isopropyl valerate.

Materials:

Valeric acid

Isopropanol (reagent grade)

Concentrated sulfuric acid (H₂SO₄)

5% Sodium bicarbonate (NaHCO₃) aqueous solution

Saturated sodium chloride (brine) solution

Anhydrous sodium sulfate (Na₂SO₄)

Ethyl acetate (for extraction)

Round-bottom flask, reflux condenser, separatory funnel, heating mantle, rotary evaporator

Procedure:

To a 100 mL round-bottom flask, add valeric acid (e.g., 0.1 mol) and an excess of

isopropanol (e.g., 0.3-0.5 mol).[4]

Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.5-1 mL) to the mixture

while swirling.[4]
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Add boiling chips, attach a reflux condenser, and heat the mixture to a gentle reflux for 2-4

hours.[1] The reaction can be monitored by Thin-Layer Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess isopropanol using a rotary evaporator.[2]

Dissolve the residue in ethyl acetate (e.g., 50 mL) and transfer it to a separatory funnel.

Wash the organic layer sequentially with 50 mL of water, two 25 mL portions of 5% sodium

bicarbonate solution (to neutralize the acid catalyst), and finally with 25 mL of brine.[2][4]

Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous sodium sulfate.

[4]

Decant or filter the solution to remove the drying agent, and concentrate the filtrate on a

rotary evaporator to yield the crude isopropyl valerate.

The product can be further purified by simple or fractional distillation if required.

Protocol for Analysis: GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the

identification and quantification of volatile compounds like isopropyl valerate in complex

mixtures, such as flavor and fragrance formulations.[8][9]

Instrumentation & Materials:

Gas chromatograph with a mass spectrometer detector (GC-MS)

Appropriate GC column (e.g., non-polar or medium-polarity column like DB-5ms)

Helium (carrier gas)

Sample vials

Solvent for dilution (e.g., dichloromethane or ethanol)

Isopropyl valerate standard for reference
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Procedure:

Sample Preparation: Prepare a dilute solution of the sample containing isopropyl valerate
in a suitable solvent. For quantitative analysis, a series of calibration standards should be

prepared.

Instrument Setup:

Injector: Set to a temperature of ~250°C.

Oven Program: A typical temperature program might start at 50°C, hold for 1-2 minutes,

then ramp at 10°C/min to 250°C and hold for 5 minutes. This program should be optimized

based on the sample matrix.

Carrier Gas: Set a constant flow rate for helium (e.g., 1 mL/min).

MS Detector: Set the transfer line temperature to ~280°C. The ion source temperature is

typically set to ~230°C. Acquire data in full scan mode (e.g., m/z 40-400) for identification.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Analysis: Identify the isopropyl valerate peak by its retention time, which should match

that of the standard. Confirm the identity by comparing the acquired mass spectrum with a

library spectrum (e.g., NIST) or the spectrum of the standard.[9] The mass spectrum will

show characteristic fragment ions.

Spectroscopic Data
Spectroscopic analysis is critical for the structural elucidation and confirmation of isopropyl
valerate.

¹H NMR: The proton NMR spectrum will show characteristic signals for the pentanoate chain

and the isopropyl group.

¹³C NMR: The carbon NMR spectrum will show distinct peaks for each of the eight carbon

atoms in the molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b102743?utm_src=pdf-body
https://www.benchchem.com/product/b102743?utm_src=pdf-body
https://www.rroij.com/open-access/analysis-of-flavour-compounds-through-gas-chromatographymass-spectrometry.pdf
https://www.benchchem.com/product/b102743?utm_src=pdf-body
https://www.benchchem.com/product/b102743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS): Electron ionization (EI) mass spectrometry typically results in

fragmentation. Key fragments for isopropyl valerate would include ions corresponding to

the loss of the isopropoxy group and cleavage at various points along the pentyl chain.

Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong carbonyl (C=O)

stretching absorption band characteristic of esters, typically found around 1735-1750 cm⁻¹.

Safety and Handling
Isopropyl valerate is classified as a flammable liquid and vapor.[2] It is essential to handle the

compound in a well-ventilated area and away from sources of ignition.

Table 3: GHS Hazard Information for Isopropyl Valerate

Hazard Class Pictogram Signal Word Hazard Statement

Flammable Liquids

(Category 3)
GHS02 (Flame) Warning

H226: Flammable

liquid and vapor[2]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

P233: Keep container tightly closed.[2]

P280: Wear protective gloves/eye protection/face protection.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

Applications and Relevance
The primary application of isopropyl valerate stems from its organoleptic properties. Its

relationship between chemical structure and application is straightforward.
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Relationship between properties and applications of isopropyl valerate.

Food and Beverage Industry: It is used as a flavoring agent to impart fruity notes to products

like candies, baked goods, and beverages.[1]

Fragrance and Cosmetic Industry: Its pleasant aroma makes it a common ingredient in

perfumes, lotions, and other scented personal care products.[1]
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Pharmaceutical Industry: There is potential for its use in pharmaceutical formulations, likely

as a flavoring agent to improve the palatability of oral medications.[1]

Conclusion
Isopropyl valerate is a well-characterized ester with a significant role in the flavor and

fragrance industries. Its synthesis is straightforward, typically achieved through Fischer

esterification, and its chemical properties are well-documented. The analytical methods

outlined in this guide provide robust means for quality control and research. A comprehensive

understanding of its physical properties, reactivity, and safety profile is paramount for its

effective and safe application by researchers, scientists, and professionals in drug development

and other chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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